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An In-depth Technical Guide to 4-Hydroxybenzaldehyde: Physical and Chemical Properties

Introduction
4-Hydroxybenzaldehyde (also known as p-hydroxybenzaldehyde or 4-formylphenol) is an

organic compound with the chemical formula C₇H₆O₂.[1][2] It consists of a benzene ring

substituted with both a hydroxyl (-OH) group and an aldehyde (-CHO) group at the para (4)

position.[1][3] This positioning of the functional groups imparts a unique reactivity profile,

making it a valuable intermediate in a wide range of applications.[3][4] It serves as a crucial

precursor in the synthesis of pharmaceuticals, fragrances, polymers, dyes, and agrochemicals.

[1][5][6] For instance, it is a key intermediate in producing drugs like amoxicillin and

trimethoprim, as well as fragrances such as vanillin and raspberry ketone.[7][8] Naturally, 4-
Hydroxybenzaldehyde is found in various plants, including orchids like Gastrodia elata and in

vanilla.[2][9]

Physical Properties
4-Hydroxybenzaldehyde is a yellow to light brown or tan crystalline powder at room

temperature.[2][7][8] It possesses a faint, sweet, woody, or almond-like odor.[4][6][7] The

compound is known to sublime at atmospheric pressure without decomposition.[9][10]
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Property Value Reference

Molecular Formula C₇H₆O₂ [1][3]

Molar Mass 122.12 g/mol [1][3]

Melting Point 112-118 °C [1][2][3][7]

Boiling Point
191-192 °C (at 50 mmHg) 310-

311 °C (at 760 mmHg)
[1][2][3]

Density
1.129 g/cm³ (at 130 °C) 1.226

g/cm³
[2][3][9]

Water Solubility
13.8 g/L (at 30.5 °C) Sparingly

soluble
[4][7][8]

Solubility in Organic Solvents

Soluble in ethanol, ether,

acetone, chloroform, and ethyl

acetate.

[1][3][4][7]

Acidity (pKa) 7.61 (at 25 °C) [2][7][8]

Refractive Index (nD) 1.5705 (at 130 °C) 1.579 [3][7][9]

Flash Point 174 °C (345.2 °F)

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-
Hydroxybenzaldehyde.
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Technique
Key Features and
Wavenumbers/Shifts

Reference

Infrared (IR) Spectroscopy

Broad O-H stretch: 3200-3600

cm⁻¹ Strong C=O (aldehyde)

stretch: 1680-1700 cm⁻¹ C=C

(aromatic ring) stretch: 1400-

1600 cm⁻¹

[1][3]

¹H NMR Spectroscopy

Aldehyde proton (-CHO): ~9.8

ppm (singlet) Aromatic protons

(-C₆H₄-): 6.9-7.8 ppm

(multiplets) Hydroxyl proton (-

OH): ~10.6 ppm (singlet, in

DMSO-d6)

[1][3][10]

¹³C NMR Spectroscopy

Aldehyde carbon (C=O): ~190-

200 ppm Aromatic carbons:

~110-160 ppm

[3]

Chemical Properties and Reactivity
The chemical behavior of 4-Hydroxybenzaldehyde is dictated by its three key structural

features: the aldehyde group, the phenolic hydroxyl group, and the activated aromatic ring.[3] It

is generally stable under normal conditions but should be stored away from light, air, and

strong oxidizing agents to prevent degradation.[3][11]

Aldehyde Group Reactivity: The aldehyde group is susceptible to nucleophilic addition

reactions. It can be readily oxidized to form 4-hydroxybenzoic acid or reduced to yield 4-

hydroxybenzyl alcohol.[1][3]

Hydroxyl Group Reactivity: The phenolic hydroxyl group can undergo typical reactions such

as etherification (e.g., methylation to form 4-methoxybenzaldehyde) and esterification.[1][3]

Aromatic Ring Reactivity: The hydroxyl group is an activating group, directing electrophilic

aromatic substitution to the ortho positions (relative to the -OH group).[3]
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Key Chemical Reactions
The dual functionality of 4-Hydroxybenzaldehyde allows it to be a versatile starting material

for various chemical transformations.

Caption: Oxidation of 4-Hydroxybenzaldehyde to 4-Hydroxybenzoic Acid.

Caption: Reduction of 4-Hydroxybenzaldehyde to 4-Hydroxybenzyl Alcohol.

Caption: Etherification of 4-Hydroxybenzaldehyde to form Anisaldehyde.

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-Hydroxybenzaldehyde are

critical for laboratory and industrial applications.

Synthesis via Oxidation of p-Cresol
One common laboratory and industrial method involves the selective oxidation of p-cresol (4-

hydroxytoluene).[1][12]

Dissolution: Dissolve p-cresol in an appropriate solvent, such as a mixture of water and an

organic solvent.[1]

Catalyst and Base Addition: The reaction is carried out in the presence of a base (with a

higher basicity than p-cresol) and a catalytic amount of a cobalt compound.[12]

Oxidation: Introduce an oxidizing agent (e.g., air or pure oxygen) slowly while maintaining

the reaction temperature.[1][12]

Reaction Monitoring: Stir the mixture until the oxidation is complete, which can be monitored

by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1]

Workup and Isolation: Upon completion, filter the reaction mixture to remove any

precipitates. The product is then isolated from the filtrate.[1]

Synthesis via Diazotization of p-Aminobenzaldehyde
This method involves the conversion of an amino group to a hydroxyl group.[13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://pharm.sinocurechem.com/4-hydroxybenzaldehyde-structure-synthesis-applications-and-safety/
https://patents.google.com/patent/EP0012939B1/en
https://pharm.sinocurechem.com/4-hydroxybenzaldehyde-structure-synthesis-applications-and-safety/
https://patents.google.com/patent/EP0012939B1/en
https://pharm.sinocurechem.com/4-hydroxybenzaldehyde-structure-synthesis-applications-and-safety/
https://patents.google.com/patent/EP0012939B1/en
https://pharm.sinocurechem.com/4-hydroxybenzaldehyde-structure-synthesis-applications-and-safety/
https://pharm.sinocurechem.com/4-hydroxybenzaldehyde-structure-synthesis-applications-and-safety/
https://www.chemicalbook.com/article/4-hydroxybenzaldehyde-synthesis-applications-and-bioactivities.htm
https://www.nbinno.com/article/other-organic-chemicals/synthesis-4-hydroxybenzaldehyde-methods-industrial-production
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization: Treat p-aminobenzaldehyde with 40% sulfuric acid, then add a 30% sodium

nitrite solution at a low temperature (0-3 °C) and react for approximately 30 minutes to form

the diazonium salt solution.[13]

Hydrolysis: The diazonium salt solution is then hydrolyzed in the presence of sulfuric acid at

an elevated temperature (80-85 °C) for about 30 minutes.[13]

Extraction and Purification: The resulting 4-Hydroxybenzaldehyde is extracted, purified,

and dried to yield the final product.[13]

Purification by Recrystallization
Recrystallization is a standard technique to purify the crude product.[1][3]

Dissolution: Dissolve the crude 4-Hydroxybenzaldehyde in a minimal amount of a hot

solvent, such as ethanol or water.[1]

Cooling: Allow the solution to cool slowly and undisturbed to room temperature, followed by

further cooling in an ice bath to maximize crystal formation.[1]

Filtration: Collect the formed crystals of pure 4-Hydroxybenzaldehyde by vacuum filtration.

[1]

Drying: Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.
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Caption: General workflow for the purification of 4-Hydroxybenzaldehyde.
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Safety and Handling
4-Hydroxybenzaldehyde is considered hazardous. It can cause skin irritation and serious eye

irritation or damage.[11][15][16]

Personal Protective Equipment (PPE): When handling, it is essential to wear appropriate

PPE, including chemical-resistant gloves, safety goggles, and protective clothing.[5][15]

Handling: Ensure adequate ventilation and avoid dust formation. Do not get the substance in

eyes, on skin, or on clothing. Avoid ingestion and inhalation.[11][17]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. It should be

protected from direct sunlight and kept away from incompatible materials like strong

oxidizing agents, strong bases, and strong reducing agents.[3][11][18]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[15] For skin

contact, wash with plenty of soap and water.[15][17] If inhaled, move to fresh air.[17] If

swallowed, clean the mouth with water and seek medical attention if symptoms occur.[11]

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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